Cas no 114768-72-8 (Coumarin 521T)
Coumarin 521T structure
Product Name:Coumarin 521T
Coumarin 521T Chemical and Physical Properties
Names and Identifiers
-
- Coumarin 521T
- 10-Acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
- 10-Acetyl-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
- 5-acetyl-10,10,16,16-tetramethyl-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
- 5-ACETYL-10,10,16,16-TETRAMETHYL-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
- SCHEMBL11938172
- CS-0373773
- 10-Acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]
- 1ST164478
- 10-Acetyl-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
- C3046
- D89536
- MFCD28386096
- 114768-72-8
-
- MDL: C153978
- Inchi: 1S/C21H25NO3/c1-12(23)14-10-13-11-15-17-16(18(13)25-19(14)24)21(4,5)7-9-22(17)8-6-20(15,2)3/h10-11H,6-9H2,1-5H3
- InChI Key: NGTDVJOJDMQAMI-UHFFFAOYSA-N
- SMILES: O1C(C(C(C([H])([H])[H])=O)=C([H])C2=C([H])C3=C4C(=C12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C3(C([H])([H])[H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 339.18344366g/mol
- Monoisotopic Mass: 339.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6
- XLogP3: 4.5
Coumarin 521T Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C755553-2.5mg |
Coumarin 521T |
114768-72-8 | 2.5mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C755553-5mg |
Coumarin 521T |
114768-72-8 | 5mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C755553-25mg |
Coumarin 521T |
114768-72-8 | 25mg |
$ 80.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3046-200mg |
Coumarin 521T |
114768-72-8 | 98.0%(LC) | 200mg |
¥840.0 | 2022-05-30 | |
| eNovation Chemicals LLC | Y1246838-200mg |
Coumarin 521T |
114768-72-8 | 98% | 200mg |
$190 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870159-50mg |
Coumarin 521T |
114768-72-8 | 98% | 50mg |
377.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3046-200mg |
Coumarin 521T |
114768-72-8 | >98.0%(HPLC)(qNMR) | 200mg |
¥595.00 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444443-200mg |
10-Acetyl-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one |
114768-72-8 | 98% | 200mg |
¥1036.00 | 2024-08-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3046-200mg |
Coumarin 521T |
114768-72-8 | 98.0%(LC) | 200mg |
¥840.0 | 2023-09-02 | |
| 1PlusChem | 1P008YHI-200mg |
Coumarin 521T |
114768-72-8 | 98.0% | 200mg |
$107.00 | 2025-02-24 |
Coumarin 521T Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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